Cas no 625119-46-2 (Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-)

• Product Name: Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-
• CAS No: 625119-46-2
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 1639212
• PubChem ID: 2804086
• Update Time: 2025-04-21

Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)-
• DivK1c_001546
• SCHEMBL6370062
• Maybridge1_002794
• CDS1_000506
• HMS549G22
• 625119-46-2
• CCG-243360
• 1,5-dimethoxy-2-nitro-4-(trifluoromethyl)benzene
• DB-180577

• Inchi： 1S/C9H8F3NO4/c1-16-7-4-8(17-2)6(13(14)15)3-5(7)9(10,11)12/h3-4H,1-2H3
• InChI Key： ZTTGCQBNBNKSSK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CC=1OC)OC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 251.04054
• Monoisotopic Mass: 251.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers